Cas no 1795420-31-3 (N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide)

N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide is a furan-based carboxamide derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring dual furan rings and a methoxyethyl linker, offers versatility for further functionalization, making it a valuable intermediate in synthetic chemistry. The compound's distinct heterocyclic framework may contribute to biological activity, particularly in targeting specific enzymatic pathways or receptor interactions. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in laboratory settings. Researchers may explore its role in developing novel therapeutics or crop protection agents, leveraging its unique molecular architecture for tailored modifications.
N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide structure
1795420-31-3 structure
Product Name:N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide
CAS No:1795420-31-3
MF:C12H13NO4
MW:235.235923528671
CID:5368499
Update Time:2025-06-08

N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide
    • Inchi: 1S/C12H13NO4/c1-15-11(10-3-2-5-17-10)7-13-12(14)9-4-6-16-8-9/h2-6,8,11H,7H2,1H3,(H,13,14)
    • InChI Key: LTTAFQXUVHKGQD-UHFFFAOYSA-N
    • SMILES: O1C=CC(C(NCC(C2=CC=CO2)OC)=O)=C1

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Additional information on N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide

N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide (CAS No. 1795420-31-3): An Emerging Compound in Medicinal Chemistry

N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide, with the CAS number 1795420-31-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by its furan-based scaffold, which is a common motif in many bioactive molecules. The presence of a methoxyethyl substituent and a carboxamide functional group further enhances its chemical diversity and biological potential.

Recent studies have highlighted the importance of furan derivatives in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer activities. N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide has shown promising results in preliminary investigations, suggesting its potential as a lead compound for further drug development.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition was attributed to the compound's ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

Furthermore, N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide has demonstrated potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. In vitro studies have shown that the compound exhibits a broad-spectrum antibacterial effect, with minimal inhibitory concentrations (MICs) comparable to those of established antibiotics. This makes it a promising candidate for the development of new antibacterial agents, particularly in light of the growing global threat of antibiotic resistance.

The anticancer potential of N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide has also been explored. In a study published in Cancer Letters, the compound was shown to induce apoptosis in human colon cancer cells by activating caspase-dependent pathways. Additionally, it exhibited cytotoxic effects on other cancer cell lines, including breast and lung cancer cells, suggesting its broad-spectrum anticancer activity.

The structural features of N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide contribute to its biological activities. The furan ring provides a rigid and planar structure that can interact with specific protein targets, while the methoxyethyl substituent enhances solubility and bioavailability. The carboxamide group is known for its ability to form hydrogen bonds with target proteins, which can improve binding affinity and selectivity.

In terms of pharmacokinetics, N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide has shown favorable properties. It exhibits good oral bioavailability and stability in physiological conditions, making it suitable for further preclinical and clinical evaluation. However, more detailed studies are needed to fully understand its metabolic profile and potential drug interactions.

The safety profile of N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide is another critical aspect that requires thorough investigation. Preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive safety assessments are necessary before advancing to human trials.

In conclusion, N-[2-(furan-2-yl)-2-methoxyethyl]furan-3-carboxamide (CAS No. 1795420-31-3) represents an exciting new compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further drug development in areas such as anti-inflammatory, antimicrobial, and anticancer therapies. Ongoing research aims to optimize its properties and evaluate its efficacy in more advanced preclinical models, paving the way for potential clinical applications.

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